Cas no 898772-42-4 ([3-(azetidin-1-ylmethyl)phenyl]-cyclohexylmethanone)

• Product Name: [3-(azetidin-1-ylmethyl)phenyl]-cyclohexylmethanone
• CAS No: 898772-42-4
• MF: C₁₇H₂₃NO
• MW: 257.370624780655
• MDL: MFCD03842115
• CID: 1945384
• PubChem ID: 24724889
• Update Time: 2025-04-21

[3-(azetidin-1-ylmethyl)phenyl]-cyclohexylmethanone Chemical and Physical Properties

Names and Identifiers

• [3-(azetidin-1-ylmethyl)phenyl]-cyclohexylmethanone
• 3-(AZETIDIN-1-YLMETHYL)PHENYL CYCLOHEXYL KETONE
• CTK5G5265
• AG-H-65354
• 3-(azetidinomethyl)phenyl cyclohexyl ketone
• SB51644
• 1-[(3-CYCLOHEXANECARBONYLPHENYL)METHYL]AZETIDINE
• 898772-42-4
• DTXSID70643286
• MFCD03842115
• AKOS016020446
• (3-(Azetidin-1-ylmethyl)phenyl)(cyclohexyl)methanone
• {3-[(Azetidin-1-yl)methyl]phenyl}(cyclohexyl)methanone

• MDL： MFCD03842115
• Inchi： 1S/C17H23NO/c19-17(15-7-2-1-3-8-15)16-9-4-6-14(12-16)13-18-10-5-11-18/h4,6,9,12,15H,1-3,5,7-8,10-11,13H2
• InChI Key： VLKSEYJODVFVLI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)CN1CCC1)C1CCCCC1

Computed Properties

• Exact Mass: 257.17800
• Monoisotopic Mass: 257.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.59320